4-[(5Z)-5-{[2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid

Specification

• Molecular Formula: C22H24N4O4S2
• Molecular Weight: 472.6 g/mol
• IUPAC Name: 4-[(5Z)-5-[[2-(4-methylpiperidin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• Standard InChI: InChI=1S/C22H24N4O4S2/c1-14-7-11-24(12-8-14)19-15(20(29)25-9-3-2-5-17(25)23-19)13-16-21(30)26(22(31)32-16)10-4-6-18(27)28/h2-3,5,9,13-14H,4,6-8,10-12H2,1H3,(H,27,28)/b16-13-
• Standard InChI Key: AUQUNUFCQWJFFS-SSZFMOIBSA-N
• Isomeric SMILES: CC1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCCC(=O)O
• Canonical SMILES: CC1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCCC(=O)O

Introduction

The compound 4-[(5Z)-5-{[2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid is a complex organic molecule featuring a pyrido[1,2-a]pyrimidine core and a thiazolidine ring. This heterocyclic compound includes nitrogen and sulfur, which are indicative of potential biological activity, particularly in medicinal chemistry. Despite the lack of specific literature on this exact compound, its structural similarities to related compounds suggest potential applications in drug development.

Synthesis

The synthesis of this compound would likely involve multi-step reactions, including the formation of the pyrido[1,2-a]pyrimidine core and the thiazolidine ring. Techniques such as high-throughput screening could be employed to optimize reaction conditions and catalysts.

Biological Activity

While specific biological activity data for this compound are not available, its structural features suggest potential interactions with biological targets such as enzymes or receptors. This could be relevant for drug development targeting diseases involving enzyme inhibition or receptor modulation.

Analytical Characterization

Characterization methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography would provide detailed insights into the compound's physical state and purity.

Potential Applications

Given its structural complexity and potential biological activity, this compound could serve as a lead for drug development. Further research would be needed to explore its pharmacological properties and potential therapeutic applications.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Potential Biological Activity
6-[(5Z)-5-{[2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid	C21H23N5O4S2	Enzyme inhibition or receptor modulation
(Z)-3-ethyl-5-((2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one	Not specified	Potential biological activity due to structural features
(Z)-3-isopropyl-5-((2-(4-methylpiperidin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one	C21H24N4O2S2	Potential biological activity due to structural features